N-(1,3-benzodioxol-5-ylmethyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide
• InChI: InChI=1S/C22H22N4O3/c27-22(24-11-15-7-8-19-20(10-15)29-14-28-19)16-4-3-9-26(13-16)21-12-23-17-5-1-2-6-18(17)25-21/h1-2,5-8,10,12,16H,3-4,9,11,13-14H2,(H,24,27)
• InChI Key: HCNVIANBSJFHRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC3=CC=CC=C3N=C2)C(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

The compound “N-(1,3-benzodioxol-5-ylmethyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide” is a complex organic molecule. It contains a benzodioxol group, a quinoxalin group, and a piperidine carboxamide group. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as NMR, IR spectroscopy, and X-ray crystallography. Unfortunately, without specific data for this compound, I can’t provide a detailed molecular structure analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and compared with similar known compounds. These properties include solubility, stability, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Some compounds with similar structures have been studied for their anticancer activity.

Safety and Hazards

The safety and hazards of a compound depend on its structure and reactivity. Proper handling and disposal procedures should be followed when working with new compounds.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity, studying its mechanism of action, and optimizing its synthesis.